Cas no 881673-79-6 (1H-Pyrrole-3-carboxylic acid, 5-bromo-1-[(4-methylphenyl)sulfonyl]-,methyl ester)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 5-bromo-1-[(4-methylphenyl)sulfonyl]-,methyl ester
• CAS No: 881673-79-6
• MF: C₁₃H₁₂BrNO₄S
• MW: 358.207681655884
• CID: 1922167
• PubChem ID: 46779119
• Update Time: 2025-04-21

1H-Pyrrole-3-carboxylic acid, 5-bromo-1-[(4-methylphenyl)sulfonyl]-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 5-bromo-1-[(4-methylphenyl)sulfonyl]-,methyl ester
• methyl 5-bromo-1-(4-methylphenyl)sulfonylpyrrole-3-carboxylate
• METHYL 5-BROMO-1-(TOLUENE-4-SULPHONYL)-1H-PYRROLE-3-CARBOXYLATE
• Methyl 5-bromo-1-[(4-methylphenyl)sulphonyl]-1H-pyrrole-3-carboxylate, Methyl 5-bromo-1-tosyl-1H-pyrrole-3-carboxylate
• Methyl 5-bromo-1-(4-methylbenzene-1-sulfonyl)-1H-pyrrole-3-carboxylate
• Methyl 5-bromo-1-tosyl-1H-pyrrole-3-carboxylate
• 881673-79-6
• DTXSID90675483
• 5-Bromo-1-(toluene-4-sulfonyl)-1H-pyrrole-3-carboxylic acid methyl ester
• SCHEMBL1156364
• AKOS015945080
• G86901

• Inchi： 1S/C13H12BrNO4S/c1-9-3-5-11(6-4-9)20(17,18)15-8-10(7-12(15)14)13(16)19-2/h3-8H,1-2H3
• InChI Key： IRTLFDBQEHXPBS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CN1S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 356.967
• Monoisotopic Mass: 356.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8A^2
• XLogP3: 3.1

Experimental Properties

• Color/Form: NA

1H-Pyrrole-3-carboxylic acid, 5-bromo-1-[(4-methylphenyl)sulfonyl]-,methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃